Cas no 893932-88-2 (3-(3-chloro-4-methylphenyl)-6-(3,4-dichlorophenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one)

• Product Name: 3-(3-chloro-4-methylphenyl)-6-(3,4-dichlorophenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one
• CAS No: 893932-88-2
• MF: C₁₈H₁₂Cl₃N₅O
• MW: 420.679780006409
• CID: 6566099
• Update Time: 2025-07-15

3-(3-chloro-4-methylphenyl)-6-(3,4-dichlorophenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-4-methylphenyl)-6-(3,4-dichlorophenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one
• 7H-1,2,3-Triazolo[4,5-d]pyrimidin-7-one, 3-(3-chloro-4-methylphenyl)-6-[(3,4-dichlorophenyl)methyl]-3,6-dihydro-

• Inchi： 1S/C18H12Cl3N5O/c1-10-2-4-12(7-14(10)20)26-17-16(23-24-26)18(27)25(9-22-17)8-11-3-5-13(19)15(21)6-11/h2-7,9H,8H2,1H3
• InChI Key： BKFZCAUEHSAOAE-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=C(Cl)C(Cl)=C2)C(=O)C2N=NN(C3=CC=C(C)C(Cl)=C3)C=2N=1

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• Boiling Point: 629.6±65.0 °C(Predicted)
• pka: -4.07±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-(3-chloro-4-methylphenyl)-6-(3,4-dichlorophenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one

Introduction to 3-(3-Chloro-4-methylphenyl)-6-(3,4-dichlorophenyl)methyl-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one (CAS No. 893932-88-2)

3-(3-Chloro-4-methylphenyl)-6-(3,4-dichlorophenyl)methyl-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one (CAS No. 893932-88-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structure and potential therapeutic applications. This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The molecular structure of 3-(3-Chloro-4-methylphenyl)-6-(3,4-dichlorophenyl)methyl-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one is characterized by a central triazolopyrimidine core substituted with a 3-chloro-4-methylphenyl group and a 3,4-dichlorophenylmethyl group. The presence of these functional groups imparts specific pharmacological properties to the molecule, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of this compound in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3-(3-Chloro-4-methylphenyl)-6-(3,4-dichlorophenyl)methyl-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one exhibits potent antiviral activity against several RNA viruses. The compound was found to inhibit viral replication by interfering with key viral enzymes and pathways.

In addition to its antiviral properties, this compound has also shown promise in cancer research. A study conducted by researchers at the National Cancer Institute found that 3-(3-Chloro-4-methylphenyl)-6-(3,4-dichlorophenyl)methyl-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one selectively targets and inhibits the growth of various cancer cell lines. The mechanism of action involves the modulation of signaling pathways involved in cell proliferation and apoptosis.

The pharmacokinetic properties of 3-(3-Chloro-4-methylphenyl)-6-(3,4-dichlorophenyl)methyl-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one have also been extensively studied. Research indicates that the compound has favorable oral bioavailability and a long half-life in vivo. These properties make it suitable for development as an oral therapeutic agent.

To further understand the potential of this compound in clinical settings, several preclinical studies have been conducted. These studies have evaluated the safety and efficacy of 3-(3-Chloro-4-methylphenyl)-6-(3,4-dichlorophenyl)methyl-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one in animal models of viral infections and cancer. The results have been promising, with no significant toxicity observed at therapeutic doses.

In conclusion, 3-(3-Chloro-4-methylphenyl)-6-(3,4-dichlorophenyl)methyl-3H,6H,7H-1，2， ３triazolo[４，５－ｄ]pyrimidin－７－one (CAS No. 89３９３２－８８－２) is a highly promising compound with a wide range of potential therapeutic applications. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further development in both antiviral and anticancer therapies. Ongoing research is expected to provide more insights into its mechanisms of action and potential clinical uses.